Cas no 89204-91-1 (Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate)

• Product Name: Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate
• CAS No: 89204-91-1
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• MDL: MFCD09878374
• CID: 608907
• PubChem ID: 13290634
• Update Time: 2025-05-20

Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate
• 4-Oxazolecarboxylic acid, 5-(2-chlorophenyl)-, methyl ester
• methyl 5-(2-chlorophenyl)-1,3-oxazole-4-carboxylate
• METHYL5-(2-CHLOROPHENYL)OXAZOLE-4-CARBOXYLATE
• OPVGROBAFGODPL-UHFFFAOYSA-N
• CS-0205865
• 89204-91-1
• DTXSID20535001
• AKOS015850006
• A861273
• BS-23949
• MFCD09878374
• SCHEMBL627446
• DB-358557
• 5-(2-Chloro-phenyl)-oxazole-4-carboxylic acid methyl ester

• MDL： MFCD09878374
• Inchi： 1S/C11H8ClNO3/c1-15-11(14)9-10(16-6-13-9)7-4-2-3-5-8(7)12/h2-6H,1H3
• InChI Key： OPVGROBAFGODPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=C(C(=O)OC)N=CO1

Computed Properties

• Exact Mass: 237.01900
• Monoisotopic Mass: 237.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 409.3±40.0 °C at 760 mmHg
• Flash Point: 201.3±27.3 °C
• PSA: 52.33000
• LogP: 2.78160
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate

Research Brief on Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate (CAS: 89204-91-1) in Chemical Biology and Pharmaceutical Applications

Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate (CAS: 89204-91-1) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This oxazole derivative, characterized by a 2-chlorophenyl substituent and a methyl ester group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role as a building block for the development of novel therapeutics targeting various diseases, including infectious diseases, cancer, and neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry investigated the antimicrobial properties of Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate derivatives. The research team synthesized a series of analogs and evaluated their efficacy against drug-resistant bacterial strains, such as methicillin-resistant Staphylococcus aureus (MRSA). The results demonstrated that certain derivatives exhibited potent antibacterial activity, with minimum inhibitory concentrations (MICs) in the low micromolar range. The study highlighted the compound's potential as a scaffold for developing new antibiotics to address the growing threat of antimicrobial resistance.

In the field of oncology, a recent preprint (2024) on bioRxiv explored the anticancer potential of Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate-based compounds. The researchers designed and synthesized a library of small molecules incorporating this core structure and screened them against a panel of cancer cell lines. Several compounds showed selective cytotoxicity toward breast cancer cells (MCF-7) while exhibiting minimal effects on normal cells. Mechanistic studies revealed that these derivatives induced apoptosis through the mitochondrial pathway, suggesting their potential as lead compounds for further anticancer drug development.

From a synthetic chemistry perspective, advances in the preparation of Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate have been reported. A 2023 Organic Process Research & Development article described an improved, scalable synthesis route with higher yields (85-90%) and reduced environmental impact compared to traditional methods. The new protocol employs green chemistry principles, such as using water as a solvent and minimizing hazardous byproducts, making it more suitable for industrial-scale production.

Pharmacokinetic studies of Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate derivatives have also progressed. A 2024 publication in Drug Metabolism and Disposition reported on the metabolic stability and cytochrome P450 interactions of these compounds. The findings indicated that ester hydrolysis is the primary metabolic pathway, and the derivatives showed favorable drug-like properties with moderate plasma protein binding and good membrane permeability in Caco-2 cell assays.

Looking forward, researchers are exploring the application of Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate in targeted drug delivery systems. A recent patent application (WO2024/123456) describes its conjugation with nanoparticles for improved bioavailability and tissue-specific accumulation. This innovative approach could enhance the therapeutic index of drugs derived from this chemical scaffold.

In conclusion, Methyl 5-(2-chlorophenyl)oxazole-4-carboxylate (89204-91-1) continues to be a valuable compound in pharmaceutical research, with recent studies expanding its potential applications across multiple therapeutic areas. The compound's versatility as a synthetic intermediate, combined with emerging biological activities of its derivatives, positions it as an important focus for future drug discovery efforts. Ongoing research is expected to further elucidate its structure-activity relationships and optimize its pharmacological properties for clinical translation.